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CAS Registry Number: 104207-29-6 Document Type: Technical Monograph & Safety Data
Guide Version: 2.1 (R&D Focused)

Executive Summary & Chemical Identity[1]

This guide moves beyond the standard Safety Data Sheet (SDS) to provide a functional
roadmap for researchers utilizing 5-Chloro-4-ethyl-2-hydroxybenzenesulfonic acid. This
compound is a specialized intermediate, primarily functioning as a coupling component in the
synthesis of azo dyes and as a functionalized surfactant precursor in organic synthesis.

Its structure—a tetrasubstituted benzene ring—presents unique challenges in regioselectivity
during synthesis and solubility during extraction. The presence of both a phenolic hydroxyl
group and a sulfonic acid group creates a zwitterionic character in neutral media, influencing its
handling and purification.
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Chemical Profile

Property Data

IUPAC Name 5-Chloro-4-ethyl-2-hydroxybenzenesulfonic acid
CAS Number 104207-29-6

Molecular Formula CsHoClO4S

Molecular Weight 236.67 g/mol

SMILES CCclcc(c(cclCl)S(=0)(=0)0)0

_ Off-white to pale yellow crystalline solid
Physical State )
(hygroscopic)

N High in water (polar), Methanol; Low in Hexane,
Solubility Tol
oluene

Hazard Identification & Toxicology (GHS)

Scientist-to-Scientist Note: While officially classified under general acidic hazards, the
combination of the chlorophenol moiety and the sulfonic acid group suggests high tissue
permeability and protein denaturation potential. Treat this not just as an acid, but as a cytotoxic
agent.

GHS Classification[3]

o Skin Corrosion/Irritation: Category 1B (Causes severe skin burns and eye damage).
o Serious Eye Damage/Eye Irritation: Category 1 (Irreversible damage).

e Aguatic Toxicity: Category 3 (Harmful to aquatic life with long-lasting effects—typical of
chlorinated aromatics).

Critical Safety Protocols

 Inhalation Risk: The sulfonic acid moiety is non-volatile, but dust inhalation is extremely
damaging to mucous membranes. Engineering Control: Use a Class Il Biosafety Cabinet or
Fume Hood with HEPA filtration.
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» Skin Permeation: Chlorinated phenols can penetrate the stratum corneum. Standard latex
gloves are insufficient.

o Protocol: Use Nitrile (0.11mm minimum) for splash protection. For prolonged handling, use
Butyl Rubber or Viton.

o Neutralization: In case of spill, do not neutralize with strong base immediately (exothermic
risk). Use sodium bicarbonate or a spill pillow designed for acids.

Synthesis & Reaction Logic

Understanding the synthesis of this compound allows researchers to troubleshoot impurities
(such as the non-sulfonated phenol or the disulfonated byproduct).

Mechanistic Pathway

The synthesis typically involves the sulfonation of 3-Chloro-4-ethylphenol. The directing effects
are critical here:

e The -OH group is a strong ortho/para activator.
e The -Cl and -Ethyl groups are weak ortho/para directors but are overridden by the hydroxyl.

» Steric Hindrance: The position para to the hydroxyl is blocked by the ethyl group. The
position ortho to the hydroxyl (and meta to the ethyl) is the most electronically favorable and
sterically accessible site for the electrophilic attack of SOs.

Synthesis Workflow Visualization

The following diagram illustrates the electrophilic aromatic substitution (EAS) pathway and
potential side reactions.
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Figure 1: Electrophilic Aromatic Substitution pathway for the synthesis of CAS 104207-29-6,
highlighting the critical ortho-sulfonation relative to the hydroxyl group.

Physicochemical Properties & Stability
Stability Profile

e Hygroscopicity: The sulfonic acid group is highly hygroscopic. The compound will deliquesce
(turn into a liquid solution by absorbing atmospheric water) if left open.

o Storage: Store under inert atmosphere (Argon/Nitrogen) or in a desiccator.

o Thermal Stability: Stable up to ~180°C. Above this, desulfonation (loss of SO3) may occur,
reverting to the chlorophenol precursor.

Solubility & Partitioning
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Solvent Solubility Rating Application Note
) Forms anionic sulfonate; highly

Water (pH 7) High

soluble.

Reduced solubility due to
Water (pH < 1) Moderate ) )

common ion effect/protonation.
Methanol/Ethanol High Ideal for recrystallization.

Useful for washing away non-
Dichloromethane Negligible polar organic impurities (like

unreacted phenols).

Analytical Characterization

To validate the identity of 5-Chloro-4-ethyl-2-hydroxybenzenesulfonic acid, rely on the
specific splitting patterns in NMR caused by the 1,2,4,5-substitution pattern.

1H NMR Prediction (DMSO-d6)

Due to the tetrasubstitution, the aromatic region is simplified:

e ~7.5 ppm (s, 1H): Proton at C6 (between SOsH and CI). This proton is deshielded by the
adjacent electron-withdrawing groups.

e ~6.9 ppm (s, 1H): Proton at C3 (between OH and Ethyl). This proton is shielded by the
electron-donating OH group.

e ~2.5 ppm (q, 2H): Methylene of the ethyl group.
e ~1.1 ppm (t, 3H): Methyl of the ethyl group.

Note: The coupling between C3 and C6 protons is usually zero (para), resulting in distinct
singlets.

HPLC Method (Recommended)

e Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18).
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Mobile Phase A: Water + 0.1% Trifluoroacetic acid (TFA) (Keeps the sulfonic acid
protonated/ion-suppressed).

Mobile Phase B: Acetonitrile.

Gradient: 5% B to 95% B over 20 mins.

Detection: UV at 280 nm (Phenolic absorption).

Applications in R&D
Azo Dye Synthesis

This compound is a classic "Coupling Component.”

e Protocol: Dissolve the sulfonic acid in mild alkaline solution (Na2COs). Cool to 0-5°C. Slowly
add a diazonium salt (e.g., diazotized aniline).

e Mechanism: The diazonium ion attacks the position para to the hydroxyl group? No, the para
position is blocked by the ethyl group.

e Correction: The coupling must occur ortho to the hydroxyl (position 3). However, steric
hindrance from the ethyl group might make this difficult. It is more likely used as the diazo
component itself (after nitration and reduction to amine) or coupled with very small
electrophiles.

Ligand Design

The ortho-hydroxy sulfonic acid motif is an excellent bidentate ligand for metal chelation (e.g.,
Barium or Calcium salts), often used to precipitate the molecule or modify the solubility of metal
complexes in aqueous media.

Emergency Response (Spill & Exposure)
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Scenario Immediate Action

SPEED IS CRITICAL. Rinse with water for 15+
Eye Contact minutes. Lift eyelids. Do not use neutralizers in

the eye. Seek ophthalmologist immediately.

Drench with water.[1] Remove contaminated
Skin Contact clothing.[2] Wash with PEG-400 (if available) or

soap and water.

Absorb with dry earth, sand, or non-combustible
Spill CI material. Do not use sawdust (reaction with
pil Cleanup o I . :
sulfonic acid can char/ignite). Neutralize residue

with Sodium Carbonate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [5-Chloro-4-ethyl-2-hydroxybenzenesulfonic acid safety
data sheet (SDS)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b010594/docs#5-chloro-4-ethyl-2-
hydroxybenzenesulfonic-acid-safety-data-sheet-sds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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